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Compound of Interest

Compound Name: 2-Cyclohexylidenebutanoic acid

CAS No.: 20144-46-1

Cat. No.: B11958062

Get Quote

Executive Summary
2-Cyclohexylidenebutanoic acid (CAS 20144-46-1) is an

-unsaturated carboxylic acid featuring a butyric acid backbone with a cyclohexylidene
substitution at the

-position. While structurally related to valproic acid and gabapentin precursors, its primary
research significance lies in its ability to modulate the Ras/Raf signaling pathway.

Seminal research by Friese et al. (2002) identified this compound as a small molecule capable

of binding to the cysteine-rich domain (CRD) of c-Raf, thereby stabilizing the Ras/Raf

interaction. This property makes it a critical tool compound for studying protein-protein

interactions (PPIs) within the mitogen-activated protein kinase (MAPK) pathway, a central node

in oncology and cell proliferation research.
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Property Data

CAS Registry Number 20144-46-1

IUPAC Name 2-Cyclohexylidenebutanoic acid

Synonyms Butanoic acid, 2-cyclohexylidene-; NSC 114905

Molecular Formula

C

H

O

Molecular Weight 168.23 g/mol

Physical State Solid or Viscous Oil (Low melting point)

Solubility
Soluble in DMSO, Ethanol, Dichloromethane;

Sparingly soluble in water

Acidity (pKa)
~4.5–5.0 (Estimated for

-unsaturated acids)

Key Structural Feature
Exocyclic double bond (Michael acceptor

potential)

Synthesis Protocol
The most robust synthesis route utilizes the Horner-Wadsworth-Emmons (HWE) reaction to

ensure the formation of the

-unsaturated system. This method is preferred over Knoevenagel condensation for better yield
and control.

Reagents & Equipment
Precursors: Ethyl

-bromobutyrate, Triethyl phosphite, Cyclohexanone.
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Reagents: Sodium hydride (NaH) (60% dispersion in oil), Ethanol, Sodium Hydroxide

(NaOH).

Solvents: THF (anhydrous), Diethyl ether, DCM.

Step-by-Step Methodology
Phase 1: Phosphonate Preparation (Arbuzov Reaction)

Mix: Combine Ethyl

-bromobutyrate (1.0 eq) and Triethyl phosphite (1.1 eq) in a round-bottom flask.

Heat: Reflux at 150–160°C for 4–6 hours. Ethyl bromide byproduct is distilled off

continuously.

Purify: Distill the residue under reduced pressure to obtain Ethyl 2-

(diethoxyphosphoryl)butanoate.

Phase 2: Horner-Wadsworth-Emmons Olefination
Activation: Suspend NaH (1.2 eq) in anhydrous THF under nitrogen at 0°C.

Addition: Dropwise add Ethyl 2-(diethoxyphosphoryl)butanoate (1.0 eq). Stir for 1 hour until

gas evolution ceases.

Coupling: Add Cyclohexanone (1.0 eq) dropwise. Allow the mixture to warm to room

temperature and stir for 12–24 hours.

Workup: Quench with water, extract with diethyl ether, dry over MgSO

, and concentrate.

Intermediate: Isolate Ethyl 2-cyclohexylidenebutanoate.

Phase 3: Hydrolysis
Reaction: Dissolve the ester in Ethanol/Water (1:1). Add NaOH (2.0 eq).

Reflux: Heat to reflux for 3 hours.
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Isolation: Evaporate ethanol. Acidify the aqueous residue with 1M HCl to pH 2.

Extraction: Extract with DCM, dry, and concentrate to yield 2-Cyclohexylidenebutanoic
acid.
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Figure 1: Synthetic pathway via HWE olefination converting ethyl bromobutyrate to the target

acid.

Mechanism of Action: Ras/Raf Modulation
The primary biological utility of CAS 20144-46-1 is its interaction with the Ras/Raf/MEK/ERK

pathway. Unlike typical kinase inhibitors that block ATP binding sites, this compound acts as an

effector of protein-protein interaction.

Molecular Mechanism
Target Domain: The Cysteine-Rich Domain (CRD) of c-Raf (Raf-1).

Effect: The compound binds to the CRD, inducing a conformational change or stabilization

that enhances the affinity of c-Raf for Ras-GTP.
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Biological Consequence: While "enhancement" sounds pro-oncogenic, stabilizing this

complex can disrupt the dynamic cycling required for effective signal transduction or trap the

complex in a state that alters downstream kinetics. It serves as a probe to understand the

structural requirements of the Ras-Raf interface.
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Click to download full resolution via product page

Figure 2: Modulation of the Ras signaling cascade. The compound targets the Ras-Raf

interface.[1][2]

Experimental Application: Yeast Two-Hybrid Assay
To validate the activity of 2-cyclohexylidenebutanoic acid, a Yeast Two-Hybrid (Y2H) system

is the standard protocol, as established in the primary literature.

Protocol Overview
Constructs:

Bait: Ras vector (e.g., H-Ras-V12, constitutively active).

Prey: c-Raf vector (containing the Ras-binding domain and Cysteine-Rich Domain).

Strain:Saccharomyces cerevisiae reporter strain (e.g., L40 or AH109).

Treatment:

Plate transformed yeast on selective media (e.g., -Leu/-Trp).

Apply 2-cyclohexylidenebutanoic acid via spotting or liquid culture integration

(Concentration range: 10–100 µM).

Readout:

Measure

-galactosidase activity.

Result Interpretation: An increase in reporter activity compared to control indicates

stabilization of the Ras-Raf interaction.

Safety & Handling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b11958062/docs?utm_src=pdf-body-img#2-cyclohexylidenebutanoic-acid-technical-profile-application-guide
https://www.molaid.com/MS_69706
https://www.molaid.com/MS_17421379
https://www.benchchem.com/product/b11958062/docs?utm_src=pdf-body#2-cyclohexylidenebutanoic-acid-technical-profile-application-guide
https://www.benchchem.com/product/b11958062/docs?utm_src=pdf-body#2-cyclohexylidenebutanoic-acid-technical-profile-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11958062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A), STOT-SE

(Category 3).

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the

double bond.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood, especially

during synthesis steps involving phosphonates and NaH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11958062/docs#2-cyclohexylidenebutanoic-acid-
technical-profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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